Cas no 1178399-77-3 (2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid
• CAS No: 1178399-77-3
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321319
• CID: 2622412
• PubChem ID: 53211233
• Update Time: 2025-11-06

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-DIMETHOXYPHENYL)-4-FLUOROBENZOIC ACID
• 5-Fluoro-2',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%
• MFCD18321319
• 1178399-77-3
• DTXSID70681264
• 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid

• MDL： MFCD18321319
• Inchi： 1S/C15H13FO4/c1-19-10-4-6-11(14(8-10)20-2)13-7-9(16)3-5-12(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： HVTWBHFWMZPGCO-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid is a structurally complex organic compound with the CAS registry number 1178399-77-3. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzoic acid moiety substituted with a fluorine atom at the 4-position and a 2,4-dimethoxyphenyl group at the 2-position, making it a valuable substrate for further functionalization and exploration in various research domains.

The synthesis of 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid typically involves multi-step organic reactions, often leveraging advanced methodologies such as Suzuki coupling or Ullmann coupling for the construction of biaryl bonds. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are highly sought after in drug discovery programs targeting chiral environments. Researchers have also explored microwave-assisted synthesis to enhance reaction efficiency and reduce production times, further underscoring the compound's versatility in modern chemical synthesis.

From a structural standpoint, 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid exhibits unique electronic properties due to the electron-donating methoxy groups and the electron-withdrawing fluorine substituent. These substituents influence the compound's reactivity in various chemical transformations and its biological activity profiles. Recent studies have highlighted its potential as a lead compound in anti-tumor drug development, where it has shown selective cytotoxicity against certain cancer cell lines without significant toxicity to normal cells.

In terms of pharmacokinetics, 1178399-77-3 demonstrates favorable absorption and bioavailability profiles in preclinical models, making it an attractive candidate for further therapeutic exploration. Its ability to penetrate cellular membranes efficiently is attributed to its balanced hydrophilicity and lipophilicity, as determined by computational modeling studies using software like ALOGPS 2.1.

Recent research has also focused on the environmental fate of 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, particularly its biodegradation pathways under aerobic and anaerobic conditions. Findings indicate that the compound undergoes rapid microbial degradation in aqueous environments, reducing its potential ecological impact when released into natural systems.

In conclusion, 1178399-77-3, or 2-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid, stands out as a promising molecule with applications spanning drug discovery, material science, and environmental chemistry. Its unique structure and favorable pharmacokinetic properties position it as a valuable tool for researchers seeking innovative solutions across these disciplines.